Cas no 1507627-67-9 (2-Amino-3-(3-pyrrolyl)propionic acid, N-benzyloxycarbonyl-)

• Product Name: 2-Amino-3-(3-pyrrolyl)propionic acid, N-benzyloxycarbonyl-
• CAS No: 1507627-67-9
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5939721
• PubChem ID: 556774
• Update Time: 2025-05-23

2-Amino-3-(3-pyrrolyl)propionic acid, N-benzyloxycarbonyl- Chemical and Physical Properties

Names and Identifiers

• EN300-7320075
• HRCKDEQRTCDDSG-UHFFFAOYSA-N
• N-[(Benzyloxy)carbonyl]-3-(1H-pyrrol-3-yl)alanine #
• AKOS015752434
• 1507627-67-9
• 2-{[(benzyloxy)carbonyl]amino}-3-(1H-pyrrol-3-yl)propanoic acid
• 2-Amino-3-(3-pyrrolyl)propionic acid, N-benzyloxycarbonyl-

• Inchi： 1S/C15H16N2O4/c18-14(19)13(8-12-6-7-16-9-12)17-15(20)21-10-11-4-2-1-3-5-11/h1-7,9,13,16H,8,10H2,(H,17,20)(H,18,19)
• InChI Key： HRCKDEQRTCDDSG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CC1C=CNC=1)=O

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-Amino-3-(3-pyrrolyl)propionic acid, N-benzyloxycarbonyl-

Introduction to 2-Amino-3-(3-pyrrolyl)propionic Acid, N-Benzyloxycarbonyl

2-Amino-3-(3-pyrrolyl)propionic acid, N-benzyloxycarbonyl (CAS No. 1507627-67-9) is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which combines an amino group, a pyrrole ring, and a benzyloxycarbonyl (Cbz) protecting group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, peptide synthesis, and other areas of chemical research.

The benzyloxycarbonyl group (Cbz) is a well-known protecting group for amino acids and peptides. It plays a crucial role in controlling the reactivity of the amino group during synthesis, ensuring selective reactions in complex chemical environments. The integration of this group with the pyrrole moiety introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of pyrrole-containing compounds in various biological systems. Pyrroles are known for their ability to participate in π-π interactions and hydrogen bonding, making them valuable in the design of bioactive molecules. The combination of pyrrole with an amino acid derivative further enhances its potential as a building block for more complex structures.

In terms of synthesis, 2-amino-3-(3-pyrrolyl)propionic acid can be prepared through a variety of methods, including condensation reactions and coupling techniques. The choice of synthetic pathway often depends on the desired stereochemistry and scalability of the process. Researchers have explored both traditional organic synthesis methods and modern catalytic approaches to optimize the production of this compound.

The application of this compound extends beyond basic research into practical uses. For instance, it has been investigated as a component in peptide libraries for drug discovery programs. Its ability to form stable amide bonds with other amino acids makes it an ideal candidate for constructing larger peptide molecules with specific biological activities.

Recent advancements in computational chemistry have also provided new insights into the properties of this compound. Molecular modeling studies have revealed its potential to interact with various biological targets, such as enzymes and receptors, suggesting its role in therapeutic interventions.

In conclusion, CAS No. 1507627-67-9, or 2-amino-3-(3-pyrrolyl)propionic acid, N-benzyloxycarbonyl, stands out as a valuable molecule in contemporary chemical research due to its unique structure and diverse applications. As ongoing research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.